Cas no 946278-97-3 (1-(4-methoxybenzenecarbothioyl)-4-(thiophene-2-carbonyl)piperazine)

1-(4-Methoxybenzenecarbothioyl)-4-(thiophene-2-carbonyl)piperazine is a specialized heterocyclic compound featuring both a methoxybenzenecarbothioyl and a thiophene-2-carbonyl moiety attached to a piperazine core. This structure imparts unique reactivity and potential applications in medicinal chemistry and material science. The presence of the thioamide group enhances its binding affinity, making it a candidate for pharmacological studies, particularly in enzyme inhibition or receptor modulation. The thiophene and methoxyphenyl substituents contribute to its electronic and steric properties, facilitating diverse synthetic modifications. Its well-defined molecular architecture allows for precise functionalization, supporting its use as an intermediate in the development of bioactive molecules or advanced materials.
1-(4-methoxybenzenecarbothioyl)-4-(thiophene-2-carbonyl)piperazine structure
946278-97-3 structure
Product Name:1-(4-methoxybenzenecarbothioyl)-4-(thiophene-2-carbonyl)piperazine
CAS No:946278-97-3
MF:C17H18N2O2S2
MW:346.467021465302
CID:5430851
Update Time:2025-06-29

1-(4-methoxybenzenecarbothioyl)-4-(thiophene-2-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • [4-(4-methoxybenzenecarbothioyl)piperazin-1-yl]-thiophen-2-ylmethanone
    • 1-(4-methoxybenzenecarbothioyl)-4-(thiophene-2-carbonyl)piperazine
    • Inchi: 1S/C17H18N2O2S2/c1-21-14-6-4-13(5-7-14)17(22)19-10-8-18(9-11-19)16(20)15-3-2-12-23-15/h2-7,12H,8-11H2,1H3
    • InChI Key: ZRQSBPORHYPVIG-UHFFFAOYSA-N
    • SMILES: C(N1CCN(C(C2=CC=C(OC)C=C2)=S)CC1)(C1SC=CC=1)=O

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Additional information on 1-(4-methoxybenzenecarbothioyl)-4-(thiophene-2-carbonyl)piperazine

Introduction to 1-(4-methoxybenzenecarbothioyl)-4-(thiophene-2-carbonyl)piperazine (CAS No. 946278-97-3)

1-(4-methoxybenzenecarbothioyl)-4-(thiophene-2-carbonyl)piperazine, identified by its CAS number CAS No. 946278-97-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a piperazine core conjugated with functional groups derived from 4-methoxybenzene and thiophene, exhibits a unique structural framework that has garnered attention for its potential biological activities and synthetic utility.

The piperazine moiety is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to interact with biological targets such as enzymes and receptors. In particular, the presence of both carbonyl and thiocarbonyl groups in this compound suggests possible interactions with nucleophilic sites in biological systems, making it a promising candidate for further investigation.

The structural design of 1-(4-methoxybenzenecarbothioyl)-4-(thiophene-2-carbonyl)piperazine incorporates elements that are often explored in the development of novel therapeutic agents. The methoxy group on the benzene ring can influence the electronic properties of the molecule, while the thiophene ring introduces additional complexity and potential for diverse interactions. Such structural features are critical in determining the compound's pharmacokinetic properties, including solubility, metabolic stability, and target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. These studies have shown that 1-(4-methoxybenzenecarbothioyl)-4-(thiophene-2-carbonyl)piperazine may interact with various biological targets, including enzymes involved in signal transduction and metabolic pathways. This has opened up new avenues for exploring its potential applications in treating a range of diseases.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments suggest that it exhibits moderate activity against certain enzymatic targets, which could be exploited for therapeutic purposes. Additionally, the compound's ability to cross cell membranes may make it suitable for oral administration, a key factor in drug development.

The synthesis of 1-(4-methoxybenzenecarbothioyl)-4-(thiophene-2-carbonyl)piperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and palladium-mediated coupling, has been instrumental in achieving the desired product with minimal side reactions.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable scaffold for designing novel materials with specific properties. For instance, derivatives of this molecule could be explored for their applications in organic electronics or as building blocks for more complex supramolecular assemblies.

Ongoing research is focused on further elucidating the biological activity and mechanism of action of 1-(4-methoxybenzenecarbothioyl)-4-(thiophene-2-carbonyl)piperazine. By combining experimental approaches with computational modeling, scientists aim to identify new therapeutic targets and optimize the compound's pharmacological properties. This interdisciplinary approach is essential for translating laboratory findings into viable drug candidates.

The development of new drugs is a complex process that requires extensive testing to ensure safety and efficacy. However, compounds like 1-(4-methoxybenzenecarbothioyl)-4-(thiophene-2-carbonyl)piperazine offer hope for discovering innovative treatments by leveraging their unique chemical structures and biological activities.

In conclusion, 1-(4-methoxybenzenecarbothioyl)-4-(thiophene-2-carbonyl)piperazine (CAS No. 946278-97-3) represents a promising candidate in pharmaceutical research due to its structural complexity and potential biological activities. Further studies are warranted to fully explore its therapeutic potential and synthetic applications.

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